molecular formula C4H6N4S B8555849 5-Amino-1-thiocarbamoylpyrazole

5-Amino-1-thiocarbamoylpyrazole

Cat. No.: B8555849
M. Wt: 142.19 g/mol
InChI Key: AVKQHIWHJVVRIX-UHFFFAOYSA-N
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Description

5-Amino-1-thiocarbamoylpyrazole is a useful research compound. Its molecular formula is C4H6N4S and its molecular weight is 142.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4H6N4S

Molecular Weight

142.19 g/mol

IUPAC Name

5-aminopyrazole-1-carbothioamide

InChI

InChI=1S/C4H6N4S/c5-3-1-2-7-8(3)4(6)9/h1-2H,5H2,(H2,6,9)

InChI Key

AVKQHIWHJVVRIX-UHFFFAOYSA-N

Canonical SMILES

C1=C(N(N=C1)C(=S)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of diisopropylamine (3.72 mL, 28.35 mmol) in anhydrous THF (75 mL) at −78° C. was added 11.4 mL of a 2.5M solution of n-butyllithium in hexanes. The solution was allowed to warm to 0° C., then cooled back down to −78° C. A solution of 1-cyano-2-ethylbutane (3 g, 27 mmol) in anhydrous THF (15 mL) was added to the cooled solution. After stirring for 10 min., ethyl formate (2.7 mL, 32.4 mmol) was added and the resulting reaction mixture was stirred at −78° C. for 1 h, then allowed to slowly warm to room temperature over 3 h. The reaction mixture was then partitioned between Et2O and water. The organic layer was washed with water and the aqueous layers were combined and acidified with 1N HCl. The resulting acidic aqueous mixture was extracted with Et2O. The organic layer was washed with brine, dried over Na2SO4, filtered and evaporated in vacuo to yield a colorless oil. This residue was dissolved in ethanol (15 mL) and to the resulting solution was added water (10 mL), thiosemicarbazide (2.71 g, 29.7 mmol), and acetic acid (5.5 mL). The resulting mixture was stirred under reflux for 3 hr., then cooled and diluted with water (25 mL). The off-white precipitate which formed was collected by vacuum filtration to yield 4.7 g of the 5-amino-1-thiocarbamoylpyrazole. 1H NMR (300 mHz, CDCl3): δ7.2 (bs, 1H), 7.17 (d, 1H, J=4.4 Hz), 6.37 (bs, 1H), 3.65 (t, 1H, J=4.4, 4.8 Hz), 1.71 (m, 1H), 1.53 (m, 4H), 0.97 (m, 6H). Spectrum corresponds to imine tautomer. 1H NMR (300 mHz, dmso-d6): δ8.3 (bs, 1H), 7.4 (bs, 1H), 7.36 (d, 1H, J=4.8 Hz), 3.93 (t, 1H, J=5.13, 4.8 Hz), 1.76 (m, 1H), 1.4 (m, 4H), 0.89 (m, 6H). Spectrum corresponds to imine tautomer.
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